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Compound of Interest

Compound Name: Lutiram

CAS No.: 496-08-2

Cat. No.: B3062907

Get Quote

Lutiram Technical Support Center
Welcome to the technical support center for Lutiram, a potent and selective inhibitor of the

Variability-Associated Kinase 1 (VAK1). This resource is designed for researchers, scientists,

and drug development professionals to help address common challenges and ensure

consistency in efficacy testing results.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action for Lutiram? A1: Lutiram is an ATP-competitive inhibitor

of VAK1, a serine/threonine kinase involved in cell proliferation and survival pathways. By

binding to the ATP pocket of VAK1, Lutiram prevents the phosphorylation of downstream

substrates, leading to cell cycle arrest and apoptosis in VAK1-dependent cell lines.

Q2: What are the most common sources of variability in Lutiram efficacy assays? A2:

Variability in cell-based assays is a significant challenge.[1][2] The most common sources of

variability include cell health and passage number, serum and reagent lot-to-lot differences,

incubation times, and cell seeding density.[2][3] For biochemical assays, key factors are
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enzyme and substrate quality, ATP concentration, and compound interference with the

detection method.[4][5]

Q3: What is the expected IC50 range for Lutiram? A3: The half-maximal inhibitory

concentration (IC50) is a key measure of drug potency.[6] In standardized in vitro kinase

assays with ATP at its Km, Lutiram typically exhibits an IC50 between 5-15 nM. In cell-based

assays, the IC50 can vary depending on the cell line and assay duration, but generally falls

between 50-250 nM.[6] See the data table below for more details.

Q4: Why is my cellular IC50 value so much higher than the biochemical IC50? A4:

Discrepancies between in vitro and cellular assay results are common.[4] Cellular ATP

concentrations are much higher (in the millimolar range) than those used in many biochemical

assays, which can lead to a rightward shift in the IC50 for an ATP-competitive inhibitor like

Lutiram.[4] Other factors include cell membrane permeability, protein binding, and the

presence of cellular efflux pumps.

Q5: How should I define and calculate the IC50 from my dose-response curve? A5: The IC50 is

the concentration of an inhibitor required to reduce a biological process by 50%.[6] To calculate

it, first normalize your raw data to percent inhibition relative to positive (no inhibitor) and

negative (no enzyme or maximum inhibition) controls.[6] Then, fit the normalized data to a four-

parameter logistic (sigmoidal) curve.[7] The IC50 is the concentration that corresponds to the

50% inhibition level on this fitted curve.[6][8]

Data Presentation: Expected Lutiram Performance
The following tables summarize expected quantitative data for Lutiram under standardized

conditions. Significant deviation from these ranges may indicate an issue with the experimental

setup.

Table 1: Influence of ATP Concentration on Lutiram IC50 in Biochemical Assays
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VAK1 Enzyme Lot ATP Concentration Average IC50 (nM)
Standard Deviation
(nM)

A-101 10 µM (Km) 8.2 ± 1.5

A-101 100 µM 45.7 ± 4.1

A-101
1 mM (Cellular

Approx.)
210.3 ± 18.5

| B-205 | 10 µM (Km) | 9.5 | ± 2.0 |

Data based on a fluorescence-based biochemical assay. Note the significant IC50 shift with

increasing ATP concentration, which is characteristic of an ATP-competitive inhibitor.[4]

Table 2: Lutiram IC50 in Various Cancer Cell Lines

Cell Line
Seeding
Density
(cells/well)

Assay
Duration (h)

Average IC50
(nM)

Standard
Deviation (nM)

HCT116 5,000 72 85.4 ± 9.2

MCF-7 8,000 72 155.1 ± 15.7

A549 4,000 72 201.8 ± 22.4

| HCT116 | 10,000 | 72 | 120.5 | ± 11.8 |

Data based on a CellTiter-Glo® cell viability assay. Note the impact of cell line choice and

seeding density on the apparent IC50.[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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